1-(Diethoxymethyl)-4-methylimidazole

• IUPAC Name: 1-(diethoxymethyl)-4-methylimidazole
• InChI: InChI=1S/C9H16N2O2/c1-4-12-9(13-5-2)11-6-8(3)10-7-11/h6-7,9H,4-5H2,1-3H3
• InChI Key: VFZOIDNJFRPVFD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(N1C=C(N=C1)C)OCC
• Molecular Formula: C9H16N2O2
• Molecular Weight: 184.24 g/mol

Description

1-(Diethoxymethyl)-4-methylimidazole is a chemical compound that is commonly used in scientific research. This chemical compound has a wide range of applications in various fields of science, including chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 1-(Diethoxymethyl)-4-methylimidazole is not well understood. However, it is believed to act as a Lewis acid catalyst in various chemical reactions. In biochemistry, it stabilizes enzymes and proteins by forming hydrogen bonds with them. In pharmacology, it acts as a precursor for the synthesis of various drugs.
Biochemical and Physiological Effects:
1-(Diethoxymethyl)-4-methylimidazole has no known biochemical or physiological effects on humans or animals. However, it is important to handle this chemical compound with care as it can be toxic if ingested or inhaled.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(Diethoxymethyl)-4-methylimidazole in lab experiments is its ability to act as a catalyst in various chemical reactions. It is also a stable compound that can be easily synthesized and purified. However, one of the limitations of using this compound is its toxicity. It is important to handle it with care and to use protective equipment when working with it.

Future Directions

There are several future directions for the use of 1-(Diethoxymethyl)-4-methylimidazole in scientific research. One direction is the development of new catalysts based on this compound. Another direction is the synthesis of new organic compounds using 1-(Diethoxymethyl)-4-methylimidazole as a building block. Furthermore, the use of 1-(Diethoxymethyl)-4-methylimidazole as a stabilizer for enzymes and proteins can be further explored. Finally, the use of 1-(Diethoxymethyl)-4-methylimidazole as a precursor for the synthesis of new drugs can also be investigated.
Conclusion:
In conclusion, 1-(Diethoxymethyl)-4-methylimidazole is a chemical compound that has a wide range of applications in scientific research. It is commonly used as a catalyst, building block, stabilizer, and precursor in various fields of science. Although it has no known biochemical or physiological effects, it is important to handle it with care due to its toxicity. The future directions for the use of 1-(Diethoxymethyl)-4-methylimidazole in scientific research are numerous and exciting.

Scientific Research Applications

1-(Diethoxymethyl)-4-methylimidazole is widely used in scientific research. It is commonly used as a catalyst in various chemical reactions. It is also used as a building block in the synthesis of various organic compounds. In biochemistry, 1-(Diethoxymethyl)-4-methylimidazole is used as a stabilizer for enzymes and proteins. It is also used as a buffer in various biochemical assays. In pharmacology, 1-(Diethoxymethyl)-4-methylimidazole is used as a starting material for the synthesis of various drugs.

Synthesis routes and methods

Procedure details

4-Methylimidazole (16.4 g), triethylorthoformate (118.4 g), and p-toluene sulphonic acid (1 g) were mixed and heated at 130° until evolution of ethanol ceased (approximately 2 hours). Volatile material was removed in vacuo and the residue was distilled under vacuum from anhydrous sodium carbonate (1 g) to afford the title compound, b.p. 126°-130°/5 mm (22.06 g). The product was characterised spectroscopically and used without further purification (Preparation 26).